Cas no 3357-30-0 (1-Methyl-3-phenyl-1H-1,2,4-triazol-5-amine Hydrochloride Hydrate)

• Product Name: 1-Methyl-3-phenyl-1H-1,2,4-triazol-5-amine Hydrochloride Hydrate
• CAS No: 3357-30-0
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD02853163
• CID: 1085477
• PubChem ID: 12581307
• Update Time: 2025-06-29

1-Methyl-3-phenyl-1H-1,2,4-triazol-5-amine Hydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-phenyl-1H-1,2,4-triazol-5-amine
• 2-methyl-5-phenyl-1,2,4-triazol-3-amine
• 1-Methyl-3-phenyl-5-(3-(trifluoromethyl)phenyl)-4(1H)-pyridinone
• 1-methyl-3-phenyl-5-(3-trifluoromethylphenyl)-4(1H)-pyridone
• 1-methyl-3-phenyl-5-(3-trifluoromethylphenyl)-pyridin-4(1H)-one
• 1-methyl-3-phenyl-5-[3-(trifluoromethyl)phenyl]-4-pyridone
• 1-Methyl-3-phenyl-5-amino-1,2,4-triazole
• 2-methyl-5-phenyl-2H-[1,2,4]triazol-3-ylamine
• 5-Amino-1-methyl-3-phenyl-1,2,4-triazol
• Caswell N
• FLURIDONE
• Fluridone [ANSI:BSI:ISO]
• HSDB 6653
• CS-0238326
• BS-37899
• 3357-30-0
• HRLKLZWPSVFXAC-UHFFFAOYSA-N
• SCHEMBL633598
• G28421
• EN300-193167
• 3-phenyl methyl-1H-1,2,4-triazole-5-amine
• 1-methyl-3-phenyl-1,2,4-triazol-5-amine
• AKOS008968396
• DB-150236
• Z57467682
• 1-Methyl-3-phenyl-1H-1,2,4-triazol-5-amine Hydrochloride Hydrate

• MDL： MFCD02853163
• Inchi： 1S/C9H10N4/c1-13-9(10)11-8(12-13)7-5-3-2-4-6-7/h2-6H,1H3,(H2,10,11,12)
• InChI Key： HRLKLZWPSVFXAC-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-Methyl-3-phenyl-1H-1,2,4-triazol-5-amine Hydrochloride Hydrate

1-Methyl-3-phenyl-1H-1,2,4-triazol-5-amine Hydrochloride Hydrate: A Comprehensive Overview

The compound with CAS No. 3357-30-0, commonly known as 1-Methyl-3-phenyl-1H-1,2,4-triazol-5-amine Hydrochloride Hydrate, is a significant chemical entity with diverse applications in various fields. This compound belongs to the class of triazole derivatives, which have gained substantial attention due to their unique chemical properties and potential biological activities. The structure of this compound comprises a triazole ring system with a methyl group at position 1 and a phenyl group at position 3, along with an amine group at position 5. The hydrochloride hydrate form indicates the presence of hydrochloric acid and water molecules in its crystalline structure.

Recent studies have highlighted the importance of triazole derivatives in drug discovery and development. The 1-Methyl-3-phenyl substitution pattern in this compound contributes to its stability and bioavailability, making it a promising candidate for pharmacological applications. Researchers have explored its potential as an antimicrobial agent, particularly against Gram-positive bacteria and fungi. In vitro studies have demonstrated its ability to inhibit bacterial growth by disrupting cell membrane integrity and interfering with DNA replication processes.

Beyond its antimicrobial properties, this compound has also shown promise in the field of cancer therapy. Preclinical trials have indicated that 1-Methyl-3-phenyl derivatives can induce apoptosis in cancer cells by modulating key signaling pathways such as the PI3K/Akt pathway. Additionally, its ability to act as a chemosensitizer has been investigated, suggesting potential synergistic effects when combined with conventional chemotherapeutic agents.

The synthesis of 1-Methyl-3-phenyl-1H-1,2,4-triazol-5-amine Hydrochloride Hydrate involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent advancements in green chemistry have led to the development of more sustainable synthesis methods, reducing the environmental footprint associated with its production. For instance, the use of microwave-assisted synthesis has been reported to enhance reaction efficiency while minimizing energy consumption.

In terms of physical properties, this compound exhibits a melting point of approximately 220°C and is soluble in polar solvents such as water and ethanol. Its stability under various storage conditions has been thoroughly evaluated, ensuring its suitability for long-term use in pharmaceutical formulations. The presence of the hydrochloride hydrate form not only stabilizes the compound but also enhances its solubility characteristics.

From an industrial perspective, the demand for triazole derivatives like this compound is driven by their versatility across multiple sectors. In agriculture, they are being explored as potential plant growth regulators, capable of enhancing crop yield under stress conditions. Furthermore, their application in materials science has been investigated for their role in synthesizing advanced polymers and coatings with improved mechanical properties.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profiles of this compound to enhance its therapeutic efficacy. Advances in nanotechnology are expected to play a pivotal role in developing targeted drug delivery systems that can improve bioavailability while minimizing side effects. Additionally, computational modeling techniques are being employed to predict the binding affinities of this compound to various biological targets, paving the way for personalized medicine approaches.

In conclusion, 1-Methyl-3-phenyl-1H-1,2,4-triazol-5-amme Hydrochloride Hydrate (CAS No. 3357_0) stands out as a versatile chemical entity with immense potential across multiple domains. Its unique chemical structure and favorable properties make it an invaluable tool in drug discovery, material science, and agricultural applications. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a critical role in advancing modern science and technology.